Cas no 55967-56-1 (1,3-PROPANEDIOL, 2-ETHYLIDENE-)
55967-56-1 structure
Product Name:1,3-PROPANEDIOL, 2-ETHYLIDENE-
CAS No:55967-56-1
MF:C5H10O2
MW:102.131701946259
CID:3191475
PubChem ID:11073358
Update Time:2025-04-21
1,3-PROPANEDIOL, 2-ETHYLIDENE- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-PROPANEDIOL, 2-ETHYLIDENE-
- SCHEMBL191502
- AKOS040806857
- 2-ethylidene-propane-1,3-diol
- 2-ethylidene-1,3-propanediol
- 2-ethylidenepropane-1,3-diol
- dimethylol propylene
- 55967-56-1
-
- Inchi: 1S/C5H10O2/c1-2-5(3-6)4-7/h2,6-7H,3-4H2,1H3
- InChI Key: ZOLNNUYBSDNCFO-UHFFFAOYSA-N
- SMILES: C(O)/C(=C/C)/CO
Computed Properties
- Exact Mass: 102.068079557Da
- Monoisotopic Mass: 102.068079557Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 60.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 40.5Ų
1,3-PROPANEDIOL, 2-ETHYLIDENE- Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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